Reference Standards
  • Tienilic Acid
    Tienilic Acid
    • Cat. No.:
    • B017837
    • CAS No.:
    • 40180-04-9
    • Molecular Formula:
    • C13H8Cl2O4S
    • Molecular Weight:
    • 331.2 g/mol
    Description
    Tienilic acid is an aromatic ketone that is 2,3-dichlorophenoxyacetic acid in which the hydrogen at position 4 on the benzene ring is replaced by a thiophenecarbonyl group. A loop diuretic used to treat hyperten...
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  • 3-Hydroxy-dl-kynurenine
    3-Hydroxy-dl-kynurenine
    • Cat. No.:
    • B140754
    • CAS No.:
    • 484-78-6
    • Molecular Formula:
    • C10H12N2O4
    • Molecular Weight:
    • 224.21 g/mol
    Description
    3-hydroxykynurenine is a hydroxykynurenine that is kynurenine substituted by a hydroxy group at position 3. It has a role as a human metabolite.
    3-Hydroxykynurenine is a natural product found in Eremothecium ...
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  • Meso-Dihydroguaiaretic Acid
    Meso-Dihydroguaiaretic Acid
    • Cat. No.:
    • B198071
    • CAS No.:
    • 66322-34-7
    • Molecular Formula:
    • C20H26O4
    • Molecular Weight:
    • 330.4 g/mol
    Description
    Meso-dihydroguaiaretic acid is a lignan that is 2,3-dimethylbutane substituted by 2-methoxyphenol groups at positions 1 and 4 respectively. It has been isolated from the bark of Machilus robusta. It has a role a...
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  • Acetaminophen Glucuronide
    Acetaminophen Glucuronide
    • Cat. No.:
    • B230834
    • CAS No.:
    • 16110-10-4
    • Molecular Formula:
    • C14H17NO8
    • Molecular Weight:
    • 327.29 g/mol
    Description
    Acetaminophen O-beta-D-glucosiduronic acid is a beta-D-glucosiduronic acid that is the O-glucuronide of paracetamol (acetaminophen). It has a role as a drug metabolite. It is functionally related to a paracetamo...
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  • Isotretinoin
    Isotretinoin
    • Cat. No.:
    • B1672628
    • CAS No.:
    • 4759-48-2
    • Molecular Formula:
    • C20H28O2
    • Molecular Weight:
    • 300.4 g/mol
    Description
    Isotretinoin can cause developmental toxicity according to an independent committee of scientific and health experts.
    Cis-retinoic acid is a yellow-orange to orange crystalline powder;  orange-brown chun...
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  • Isradipine
    Isradipine
    • Cat. No.:
    • B1672647
    • CAS No.:
    • 75695-93-1
    • Molecular Formula:
    • C19H21N3O5
    • Molecular Weight:
    • 371.4 g/mol
    Description
    Isradipine is an isopropyl ester, a methyl ester, a dihydropyridine and a benzoxadiazole.
    Isradipine belongs to the dihydropyridine (DHP) class of calcium channel blockers (CCBs), the most widely used class o...
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  • Menadione
    Menadione
    • Cat. No.:
    • B7767487
    • CAS No.:
    • 34524-96-4
    • Molecular Formula:
    • C11H8O2
    • Molecular Weight:
    • 172.18 g/mol
    Description
    Menadione is a member of the class of 1,4-naphthoquinones that is 1,4-naphthoquinone which is substituted at position 2 by a methyl group. It is used as a nutritional supplement and for the treatment of hypoprot...
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  • Strontium Ranelate (Standard)
    Strontium Ranelate (Standard)
    • Cat. No.:
    • B15558086
    • CAS No.:
    • Molecular Formula:
    • C12H6N2O8SSr2
    • Molecular Weight:
    • 513.5 g/mol
    Description
    See also: Strontium Ranelate (preferred).
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  • N-Nitrosomorpholine
    N-Nitrosomorpholine
    • Cat. No.:
    • B15558092
    • CAS No.:
    • 58-89-2
    • Molecular Formula:
    • C4H8N2O2
    • Molecular Weight:
    • 116.12 g/mol
    Description
    n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
    N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 19...
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  • Cyproheptadine
    Cyproheptadine
    • Cat. No.:
    • B15615426
    • CAS No.:
    • 129-03-3; 41354-29-4; 969-33-5
    • Molecular Formula:
    • C21H21N
    • Molecular Weight:
    • 287.4 g/mol
    Description
    Cyproheptadine is the product resulting from the formal oxidative coupling of position 5 of 5H-dibenzo[a,d]cycloheptene with position 4 of 1-methylpiperidine resulting in the formation of a double bond between t...
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